Cas no 1153313-94-0 (4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid)

• Product Name: 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid
• CAS No: 1153313-94-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 4573163
• Update Time: 2025-11-02

4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid
• 1,2,4-Oxadiazole-5-butanoic acid, 3-propyl-

• Inchi： 1S/C9H14N2O3/c1-2-4-7-10-8(14-11-7)5-3-6-9(12)13/h2-6H2,1H3,(H,12,13)
• InChI Key： IUYDTYGTSNWBNY-UHFFFAOYSA-N
• SMILES： O1C(CCCC(O)=O)=NC(CCC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid

4-(3-Propyl-1,2,4-oxadiazol-5-yl)butanoic Acid (CAS 1153313-94-0): A Versatile Chemical Building Block for Modern Research

In the ever-evolving landscape of chemical research, 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid (CAS 1153313-94-0) has emerged as a compound of significant interest. This oxadiazole derivative combines the unique structural features of a 1,2,4-oxadiazole ring with a flexible butanoic acid chain, making it a valuable intermediate in pharmaceutical and materials science applications. Researchers are particularly drawn to its potential in drug discovery, where heterocyclic compounds like this play crucial roles in modulating biological activity.

The molecular structure of 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid features a five-membered oxadiazole ring substituted with a propyl group at the 3-position and linked to a butanoic acid moiety. This arrangement provides both lipophilic character from the propyl group and hydrogen bonding capacity from the carboxylic acid functionality. Such balanced properties make it an excellent candidate for medicinal chemistry applications, particularly in the design of bioactive molecules targeting various disease pathways.

Recent trends in chemical research highlight growing interest in oxadiazole-containing compounds, with particular attention to their potential in addressing current health challenges. The 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid structure aligns well with these research directions, as evidenced by increasing publications and patent applications mentioning related compounds. Scientists are exploring its utility in developing novel therapeutic agents, with preliminary studies suggesting interesting pharmacological profiles for analogs of this chemical scaffold.

From a synthetic chemistry perspective, 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid offers multiple advantages. The compound serves as a versatile chemical building block that can be readily modified through standard organic transformations. Its carboxylic acid group enables easy conjugation to other molecular entities, while the oxadiazole core provides stability and interesting electronic properties. These characteristics make it particularly valuable in combinatorial chemistry approaches and structure-activity relationship studies.

The physicochemical properties of 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid contribute to its research utility. With moderate lipophilicity (predicted logP ~2.5) and good aqueous solubility at physiological pH, the compound demonstrates favorable characteristics for biological studies. These properties are frequently searched by researchers looking for drug-like molecules or chemical probes, making this compound particularly relevant in current chemical biology investigations.

In materials science applications, the 1,2,4-oxadiazole moiety in 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid has attracted attention for its potential in creating novel functional materials. The heterocyclic system can participate in various non-covalent interactions, making it interesting for designing supramolecular architectures and smart materials. Recent publications have highlighted similar structures in the development of organic electronics and sensor technologies.

The commercial availability of 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid (CAS 1153313-94-0) has increased in recent years, reflecting growing research demand. Suppliers typically offer the compound with high chemical purity (>95%), suitable for most research applications. Quality control measures ensure batch-to-batch consistency, which is crucial for reproducible research outcomes. Researchers frequently search for reliable sources of such specialty chemicals, emphasizing the importance of proper characterization and documentation.

Safety considerations for handling 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this chemical. The compound's material safety data sheet provides detailed handling instructions, a document that researchers often search for when planning experiments with new chemicals.

Future research directions for 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid appear promising. The compound's structural features position it well for exploration in emerging areas such as targeted drug delivery systems and bioorthogonal chemistry. Its potential as a ligand precursor in metal-organic frameworks is another area attracting interest. These applications align with current trends in interdisciplinary research, where molecular building blocks with multiple functional groups are highly valued.

For researchers considering 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid (CAS 1153313-94-0) for their projects, several analytical techniques prove valuable for characterization. Standard methods include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These techniques help verify compound identity and purity, essential information that scientists frequently seek when evaluating new chemical entities for their work.

The synthetic versatility of 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid makes it particularly valuable in academic and industrial settings. Its carboxylic acid functionality allows for straightforward derivatization through amide coupling, esterification, or reduction reactions. These transformations are commonly searched topics in chemical databases, reflecting the compound's relevance to current synthetic methodologies. The propyl-substituted oxadiazole ring also provides opportunities for further functionalization, expanding its utility in molecular design.

In conclusion, 4-(3-propyl-1,2,4-oxadiazol-5-yl)butanoic acid (CAS 1153313-94-0) represents an important chemical intermediate with broad potential across multiple research domains. Its balanced physicochemical properties, synthetic accessibility, and structural features make it a valuable tool for scientists working in medicinal chemistry, materials science, and chemical biology. As research trends continue to emphasize the development of multifunctional compounds, this oxadiazole derivative is well-positioned to contribute to future scientific advancements.